Cas no 15795-54-7 (1,3-Dioxane-4,6-dione, 5-[(4-methoxyphenyl)methylene]-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-[(4-methoxyphenyl)methylene]-2,2-dimethyl-
• CAS No: 15795-54-7
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 1335473
• PubChem ID: 367157
• Update Time: 2025-04-20

1,3-Dioxane-4,6-dione, 5-[(4-methoxyphenyl)methylene]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-[(4-methoxyphenyl)methylene]-2,2-dimethyl-
• 5-[(4-methoxyphenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• 2,2-Dimethyl-5-(4-methoxyphenyl)methylene-1,3-dioxan-4,6-dione
• SCHEMBL3076077
• DTXSID90327172
• 5-(4-Methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-[(4-methoxyphenyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• NSC636626
• STL581142
• AKOS002270887
• 5-(4-Methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione #
• CS-0360582
• 5B-058
• CHEMBL1214032
• NSC-636626
• 15795-54-7
• MFCD00128555

• Inchi： 1S/C14H14O5/c1-14(2)18-12(15)11(13(16)19-14)8-9-4-6-10(17-3)7-5-9/h4-8H,1-3H3
• InChI Key： XVQBJKRSEOLQER-UHFFFAOYSA-N
• SMILES： O1C(/C(=C/C2C=CC(=CC=2)OC)/C(=O)OC1(C)C)=O

Computed Properties

• Exact Mass: 262.08412
• Monoisotopic Mass: 262.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83